Flavaspidic acid AB
Overview
Description
Flavaspidic acid AB is a polyphenol that is a phloroglucinol derivative isolated from the rhizomes of Dryopteris crassirhizoma and has been shown to exhibit radical scavenging and antibacterial activity. It has a role as a metabolite and an antibacterial agent. It is a beta-hydroxy ketone, a methyl ketone, a polyphenol and an aromatic ketone. It derives from a phloroglucinol.
Scientific Research Applications
Antiviral Properties
- Inhibition of Porcine Reproductive and Respiratory Syndrome Virus (PRRSV): Flavaspidic acid AB was found to inhibit the replication of PRRSV, a significant threat to the swine industry. The compound targets multiple stages of the virus's life cycle, including internalization and cell-to-cell spreading. It also induces the expression of antiviral cytokines like IFN-α, IFN-β, and IL1-β in porcine alveolar macrophages, contributing to its antiviral efficacy (Yang et al., 2013).
Antibacterial Properties
- Activity Against Methicillin-Resistant Staphylococcus Aureus (MRSA): Flavaspidic acid AB exhibits significant antibacterial activity against MRSA, an antibiotic-resistant bacterium. This was demonstrated in studies where extracts of Dryopteris crassirhizoma, containing flavaspidic acids, were tested against various bacterial strains (Lee et al., 2009); (Bhowmick et al., 2022).
Antioxidant Properties
- Xanthine Oxidase Inhibition: Flavaspidic acid AB has been identified as a potent inhibitor of xanthine oxidase, an enzyme involved in oxidative stress and related diseases like gout. The compound's efficacy was comparable to standard xanthine oxidase inhibitors (Yuk et al., 2020).
- Inhibition of Melanogenesis: This compound also showed inhibitory effects on melanin production in murine melanoma cells, suggesting potential applications in skin-related conditions (Pham et al., 2017).
- General Antioxidant Activity: Flavaspidic acid AB exhibited significant antioxidant activity in vitro, particularly in inhibiting lipid peroxidation, suggesting its potential role in preventing oxidative stress-related damages (Lee et al., 2003).
properties
CAS RN |
3761-64-6 |
|---|---|
Product Name |
Flavaspidic acid AB |
Molecular Formula |
C22H26O8 |
Molecular Weight |
418.4 g/mol |
IUPAC Name |
2-acetyl-4-[(3-butanoyl-2,4,6-trihydroxy-5-methylphenyl)methyl]-3,5-dihydroxy-6,6-dimethylcyclohexa-2,4-dien-1-one |
InChI |
InChI=1S/C22H26O8/c1-6-7-13(24)15-17(26)9(2)16(25)11(18(15)27)8-12-19(28)14(10(3)23)21(30)22(4,5)20(12)29/h25-29H,6-8H2,1-5H3 |
InChI Key |
PPRFIMGXDRYLGD-UHFFFAOYSA-N |
SMILES |
CCCC(=O)C1=C(C(=C(C(=C1O)CC2=C(C(C(=O)C(=C2O)C(=O)C)(C)C)O)O)C)O |
Canonical SMILES |
CCCC(=O)C1=C(C(=C(C(=C1O)CC2=C(C(C(=O)C(=C2O)C(=O)C)(C)C)O)O)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1R,5S)-6-azabicyclo[3.2.1]octan-6-yl]-[5-[(4-chloro-2-methoxyphenoxy)methyl]-3-isoxazolyl]methanone](/img/structure/B1264921.png)
![(1S,2S,4S,6R,7R,10S,11S)-6-(furan-3-yl)-17-hydroxy-1,7,11,15,15-pentamethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadeca-12,16-diene-14,18-dione](/img/structure/B1264930.png)
